Cas no 886922-90-3 (2-(4-chlorophenoxy)-N-5-(2-methanesulfonylphenyl)-1,3,4-oxadiazol-2-ylacetamide)

• Product Name: 2-(4-chlorophenoxy)-N-5-(2-methanesulfonylphenyl)-1,3,4-oxadiazol-2-ylacetamide
• CAS No: 886922-90-3
• MF: C₁₇H₁₄ClN₃O₅S
• MW: 407.828161716461
• CID: 5477907
• Update Time: 2025-05-23

2-(4-chlorophenoxy)-N-5-(2-methanesulfonylphenyl)-1,3,4-oxadiazol-2-ylacetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-(4-chlorophenoxy)-N-[5-[2-(methylsulfonyl)phenyl]-1,3,4-oxadiazol-2-yl]-
• 2-(4-chlorophenoxy)-N-5-(2-methanesulfonylphenyl)-1,3,4-oxadiazol-2-ylacetamide

• Inchi： 1S/C17H14ClN3O5S/c1-27(23,24)14-5-3-2-4-13(14)16-20-21-17(26-16)19-15(22)10-25-12-8-6-11(18)7-9-12/h2-9H,10H2,1H3,(H,19,21,22)
• InChI Key： CQEVTFOBPQYMEP-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=CC=CC=C2S(C)(=O)=O)O1)(=O)COC1=CC=C(Cl)C=C1

Additional information on 2-(4-chlorophenoxy)-N-5-(2-methanesulfonylphenyl)-1,3,4-oxadiazol-2-ylacetamide

Compound CAS No. 886922-90-3: 2-(4-chlorophenoxy)-N-5-(2-methanesulfonylphenyl)-1,3,4-oxadiazol-2-ylacetamide

The compound with CAS No. 886922-90-3, known as 2-(4-chlorophenoxy)-N-5-(2-methanesulfonylphenyl)-1,3,4-oxadiazol-2-ylacetamide, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound has garnered attention due to its unique structural features and promising properties, particularly in the fields of pharmacology and materials science. Recent advancements in synthetic chemistry have enabled the precise synthesis and characterization of this compound, paving the way for its exploration in diverse research domains.

The molecular structure of 2-(4-chlorophenoxy) and 1,3,4-oxadiazole groups within this compound play a pivotal role in its reactivity and functionality. The presence of a methanesulfonylphenyl group further enhances its chemical stability and bioavailability, making it an attractive candidate for drug development. Researchers have recently explored its potential as a bioactive agent in combating various diseases, including cancer and neurodegenerative disorders.

In terms of synthesis, the compound is typically derived through a multi-step process involving advanced coupling reactions and functional group transformations. The use of oxadiazole rings as structural motifs has been shown to improve the molecule's solubility and pharmacokinetic properties. Recent studies have also highlighted the importance of stereochemistry in determining the compound's efficacy, with enantiomer-specific syntheses becoming a focal point in current research.

The application of CAS No. 886922-90-3 extends beyond pharmacology into materials science, where it serves as a precursor for advanced polymers and coatings. Its ability to form stable cross-links under specific conditions makes it valuable in the development of high-performance materials for aerospace and electronics industries. Additionally, its role as a catalyst in organic reactions has been explored, offering new avenues for green chemistry practices.

Recent breakthroughs in computational chemistry have further elucidated the electronic properties of this compound. Quantum mechanical simulations have provided insights into its electronic structure, enabling researchers to predict its reactivity under various conditions. This has significantly accelerated the discovery process for novel applications, particularly in the realm of energy storage devices such as batteries and supercapacitors.

In conclusion, CAS No. 886922-90-3 represents a cutting-edge molecule with immense potential across multiple disciplines. Its unique combination of structural features and functional groups positions it as a key player in modern scientific research. As ongoing studies continue to uncover new applications and optimize its synthesis pathways, this compound is poised to make significant contributions to both academic and industrial advancements.